N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate

• IUPAC Name: N-[2-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]ethyl]butan-2-amine;oxalic acid
• InChI: InChI=1S/C16H25NO2.C2H2O4/c1-5-7-14-8-9-15(16(12-14)18-4)19-11-10-17-13(3)6-2;3-1(4)2(5)6/h5,7-9,12-13,17H,6,10-11H2,1-4H3;(H,3,4)(H,5,6)/b7-5+
• InChI Key: MZJKUBZNJCEKIY-GZOLSCHFSA-N
• Canonical SMILES: CCC(C)NCCOC1=C(C=C(C=C1)C=CC)OC.C(=O)(C(=O)O)O
• Isomeric SMILES: CCC(C)NCCOC1=C(C=C(C=C1)/C=C/C)OC.C(=O)(C(=O)O)O
• Molecular Formula: C18H27NO6
• Molecular Weight: 353.4 g/mol

Description

N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate is a chemical compound that belongs to the family of beta-adrenergic agonists. This compound has been widely used in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate works by binding to beta-adrenergic receptors in the body. This leads to the activation of the cyclic AMP pathway, which results in relaxation of smooth muscle in the airways and blood vessels. This leads to increased airflow and improved blood flow, which can help to alleviate symptoms of respiratory and cardiovascular disorders.
Biochemical and physiological effects:
N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate has been shown to have several biochemical and physiological effects. It can increase heart rate and blood pressure, which can help to improve blood flow to vital organs. It can also dilate bronchial smooth muscle, which can help to improve airflow and alleviate symptoms of respiratory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate in lab experiments is that it is a well-studied compound with a known mechanism of action. This can make it easier to design and interpret experiments. However, one limitation is that it can be difficult to obtain and may be expensive.

Future Directions

There are several future directions for research on N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate. One area of interest is its potential use in the treatment of heart failure and other cardiovascular diseases. Another area of interest is its potential use in combination with other drugs for the treatment of respiratory disorders. Additionally, further studies are needed to better understand the long-term effects and safety of this compound.

Synthesis Methods

The synthesis of N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate involves a series of chemical reactions. The starting material for the synthesis is 2-methoxy-4-(1-propen-1-yl)phenol, which is reacted with 2-bromoethylamine hydrobromide in the presence of a base to form 2-(2-methoxy-4-(1-propen-1-yl)phenoxy)ethylamine. This intermediate is then reacted with 2-butanone in the presence of a reducing agent to form N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine. Finally, this compound is reacted with oxalic acid to form N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate.

Scientific Research Applications

N-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-2-butanamine oxalate has been used in various scientific research studies. It has been shown to have potential therapeutic applications in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders. It has also been studied for its potential use in the treatment of heart failure and other cardiovascular diseases.